Cas no 100304-49-2 (2-hydroxy-2-(4-hydroxy-3,5-dimethylphenyl)acetic acid)

• Product Name: 2-hydroxy-2-(4-hydroxy-3,5-dimethylphenyl)acetic acid
• CAS No: 100304-49-2
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 4939673
• PubChem ID: 18991409
• Update Time: 2025-08-05

2-hydroxy-2-(4-hydroxy-3,5-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-hydroxymandelic acid
• 2-hydroxy-2-(4-hydroxy-3,5-dimethylphenyl)acetic acid

• Inchi： 1S/C10H12O4/c1-5-3-7(9(12)10(13)14)4-6(2)8(5)11/h3-4,9,11-12H,1-2H3,(H,13,14)
• InChI Key： RZEFQGHPKYOLKG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 196.07355886 g/mol
• Monoisotopic Mass: 196.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.20
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols